Cas no 2300155-89-7 (N-Acetyl-L-cysteine-13C3,15N)

• Product Name: N-Acetyl-L-cysteine-13C3,15N
• CAS No: 2300155-89-7
• MF: C₅H₉NO₃S
• MW: 167.166233778
• CID: 4773052
• Update Time: 2025-11-01

N-Acetyl-L-cysteine-13C3,15N Chemical and Physical Properties

Names and Identifiers

• CID 155903795
• N-Acetyl-L-cysteine-13C3,15N

• Inchi： 1S/C5H9NO3S/c1-3(7)6-4(2-10)5(8)9/h4,10H,2H2,1H3,(H,6,7)(H,8,9)/t4-/m0/s1/i2+1,4+1,5+1,6+1
• InChI Key： PWKSKIMOESPYIA-OCZMAYJFSA-N
• SMILES： S[13CH2][13C@@H]([13C](=O)O)[15NH]C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4

Experimental Properties

• Melting Point: 101 - 105°C
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)

N-Acetyl-L-cysteine-13C3,15N Security Information

• Storage Condition：Refrigerator, under inert atmosphere

Additional information on N-Acetyl-L-cysteine-13C3,15N

Professional Introduction to N-Acetyl-L-cysteine-13C3,15N and CAS No 2300155-89-7

N-Acetyl-L-cysteine-13C3,15N is a specialized isotopically labeled derivative of the well-known antioxidant and sulfur-containing amino acid, L-cysteine. This compound, identified by the chemical abstracts service number CAS No 2300155-89-7, has garnered significant attention in the field of biochemical research and pharmaceutical development due to its unique properties and applications. The incorporation of stable isotopes ¹³C and ¹⁵N provides researchers with a powerful tool for metabolic studies, drug metabolism research, and the development of more precise analytical methods.

The significance of L-cysteine as a fundamental building block in biochemistry cannot be overstated. It is a crucial component of glutathione, one of the body's most important antioxidants, and plays a vital role in various biological processes, including detoxification, protein synthesis, and immune function. The acetylation of L-cysteine enhances its solubility and stability, making it an ideal candidate for various biochemical applications.

The isotopic labeling of N-Acetyl-L-cysteine-13C3,15N offers several advantages over its non-isotopic counterparts. The stable isotopes ¹³C and ¹⁵N allow for unambiguous detection using nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to study the metabolism and interactions of this compound in vivo and in vitro with high precision. This capability is particularly valuable in drug development, where understanding the metabolic pathways and interactions of new compounds is critical for optimizing their efficacy and safety.

In recent years, there has been a growing interest in the use of isotopically labeled compounds for metabolic flux analysis. The use of N-Acetyl-L-cysteine-13C3,15N has been explored in studies aimed at understanding the metabolic pathways involved in cancer cell proliferation and apoptosis. Research indicates that this compound can be used to trace the flow of carbon and nitrogen through metabolic networks, providing insights into the bioenergetic state of cells. These studies have not only enhanced our understanding of basic cellular processes but also have implications for the development of targeted therapies.

The application of N-Acetyl-L-cysteine-13C3,15N in drug metabolism research is another area where its unique properties are particularly valuable. The compound can be used as an internal standard in mass spectrometry (MS) assays, allowing for the accurate quantification of endogenous metabolites. This approach has been particularly useful in studies aimed at identifying new drug targets and understanding the mechanisms of drug-drug interactions. The high sensitivity and specificity offered by this technique have made it a cornerstone in modern pharmacokinetic studies.

The role of antioxidants in maintaining cellular health has also been a focus of research involving N-Acetyl-L-cysteine-13C3,15N. Studies have shown that this compound can protect cells against oxidative stress by replenishing intracellular glutathione levels. The acetylated form of L-cysteine is more stable than its non-acetylated counterpart, making it more effective at neutralizing free radicals. This property has led to its investigation as a potential therapeutic agent in conditions characterized by oxidative stress, such as neurodegenerative diseases and inflammatory disorders.

The use of stable isotopes in biochemical research has revolutionized our ability to study complex biological systems. The incorporation of isotopes like ¹³C and ¹⁵N into biomolecules allows researchers to track metabolic pathways with unprecedented detail. This technology has been particularly useful in studying the metabolism of amino acids and peptides, which are fundamental components of proteins. The use of N-Acetyl-L-cysteine-13C3,15N has provided new insights into how these molecules are processed within cells, contributing to our understanding of protein synthesis and degradation.

In conclusion, the compound N-Acetyl-L-cysteine-13C3,15N, identified by CAS No 2300155-89-7, represents a significant advancement in biochemical research. Its unique properties make it an invaluable tool for studying metabolic processes, drug metabolism, and antioxidant mechanisms. As research continues to uncover new applications for this compound, its importance in both academic research and pharmaceutical development is likely to grow even further.